7β-Fulvestrant-d4

• Molecular Formula: C₃₂H₄₃D₄F₅O₃S
• Molecular Weight: 610.8
• Synonyms: (7β,17β)-7-[9-[(4,4,5,5,5-Pentafluoropentyl)sulfinyl]nonyl]estra-1,3,5(10)-triene-3,17-diol-d4; Fulvestrant Impurity A-d4

Description

7β-Fulvestrant-d4 is a deuterated isotopologue of Fulvestrant, a steroidal estrogen receptor antagonist used primarily in hormone receptor-positive breast cancer therapy. The deuterium substitution at four positions (denoted by "-d4") enhances its metabolic stability, making it a critical internal standard in liquid chromatography-mass spectrometry (LC-MS) for pharmacokinetic studies .

• Chemical Structure: The parent compound, Fulvestrant, features a steroidal backbone (estra-1,3,5(10)-triene) with a long sulfinyl side chain. The deuterated variant replaces four hydrogen atoms with deuterium, likely in the alkyl side chain or steroidal core, as inferred from its molecular formula C₃₂H₄₃D₄F₅O₃S .
• Molecular Weight: 610.80 g/mol .
• Applications: Used as a stable isotopic standard to quantify non-deuterated Fulvestrant in biological matrices, ensuring analytical precision by mitigating metabolic interference .

Comparison with Similar Compounds

Fulvestrant (Non-Deuterated)

• Molecular Formula : C₃₂H₄₇F₅O₃S .
• Molecular Weight : 606.80 g/mol .
• CAS Number : 129453-61-8 .
• Key Differences :
  • Lacks deuterium substitution, leading to faster metabolic clearance compared to 7β-Fulvestrant-d3.
  • Clinically used as a selective estrogen receptor downregulator (SERD) to degrade estrogen receptors in metastatic breast cancer .

Fulvestrant-d5

• Molecular Formula : C₃₂H₄₂D₅F₅O₃S (inferred from naming convention).
• Molecular Weight : ~611.82 g/mol (estimated).
• Key Differences :
  • Contains five deuterium atoms, offering even greater metabolic stability than 7β-Fulvestrant-d4.
  • Used similarly as an internal standard, with deuterium placement likely optimizing isotopic separation in LC-MS .

Tamoxifen (Non-Steroidal SERM)

• Molecular Formula: C₂₆H₂₉NO.
• Molecular Weight : 371.52 g/mol.
• Mechanistic Contrast: Tamoxifen is a selective estrogen receptor modulator (SERM) with partial agonist activity, whereas Fulvestrant and its deuterated forms act as pure antagonists and ER degraders . Clinical studies show Fulvestrant’s superior short-term efficacy in postmenopausal women with primary breast cancer compared to Tamoxifen .

Research Findings and Data

Pharmacokinetic Advantages of Deuterated Forms

• Kinetic Isotope Effect : Deuterium substitution reduces CYP450-mediated metabolism, prolonging half-life. For example, this compound’s stability allows precise quantification of Fulvestrant in plasma without isotopic interference .
• Analytical Utility : Both this compound and -d5 achieve HPLC purity ≥98%, critical for reliable calibration curves .

Structural and Functional Comparison Table

Compound	Molecular Formula	Molecular Weight (g/mol)	CAS Number	Primary Use
This compound	C₃₂H₄₃D₄F₅O₃S	610.80	N/A*	Analytical standard
Fulvestrant	C₃₂H₄₇F₅O₃S	606.80	129453-61-8	Breast cancer therapy
Fulvestrant-d5	C₃₂H₄₂D₅F₅O₃S	~611.82	129453-61-8**	Analytical standard
Tamoxifen	C₂₆H₂₉NO	371.52	10540-29-1	Breast cancer therapy (SERM)

*Potential duplication error in .